Cas no 1261927-09-6 (2-(2-Fluoro-5-methylphenyl)isonicotinic acid)

• Product Name: 2-(2-Fluoro-5-methylphenyl)isonicotinic acid
• CAS No: 1261927-09-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18316988
• CID: 2763985
• PubChem ID: 53222814
• Update Time: 2025-10-23

2-(2-Fluoro-5-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261927-09-6
• MFCD18316988
• 2-(2-FLUORO-5-METHYLPHENYL)ISONICOTINIC ACID
• DTXSID70687160
• 2-(2-Fluoro-5-methylphenyl)isonicotinic acid, 95%
• 2-(2-Fluoro-5-methylphenyl)isonicotinic acid

• MDL： MFCD18316988
• Inchi： 1S/C13H10FNO2/c1-8-2-3-11(14)10(6-8)12-7-9(13(16)17)4-5-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： OJESDGNSUWRPBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-Fluoro-5-methylphenyl)isonicotinic acid

2-(2-Fluoro-5-methylphenyl)isonicotinic acid: A Comprehensive Overview

2-(2-Fluoro-5-methylphenyl)isonicotinic acid (CAS No. 1261927-09-6) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This article provides a detailed overview of its chemical structure, synthesis methods, biological activities, and recent research advancements, highlighting its importance in drug development and medicinal chemistry.

Chemical Structure and Properties: 2-(2-Fluoro-5-methylphenyl)isonicotinic acid is a substituted isonicotinic acid with the molecular formula C₁₃H₁₁FO₂. The presence of a fluorine atom and a methyl group on the phenyl ring imparts unique chemical properties to this compound. The fluorine substitution enhances the lipophilicity and metabolic stability, while the methyl group contributes to the overall steric hindrance and electronic effects. These properties make it an attractive candidate for various pharmaceutical applications.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(2-Fluoro-5-methylphenyl)isonicotinic acid. One common method involves the reaction of 2-fluoro-5-methylbenzaldehyde with cyanoacetic acid followed by hydrolysis to form the desired isonicotinic acid. Another approach utilizes palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the fluorinated phenyl group onto the isonicotinoyl scaffold. These methods offer high yields and excellent regioselectivity, making them suitable for large-scale production.

Biological Activities: Recent studies have shown that 2-(2-Fluoro-5-methylphenyl)isonicotinic acid exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. Additionally, research in Oncotarget reported that it possesses potent anti-proliferative activity against various cancer cell lines, particularly those derived from breast and lung cancers.

Clinical Applications and Drug Development: The promising biological activities of 2-(2-Fluoro-5-methylphenyl)isonicotinic acid have spurred interest in its potential therapeutic applications. Several preclinical studies have evaluated its efficacy in animal models of inflammatory diseases and cancer. For example, a study in the Journal of Pharmacology and Experimental Therapeutics showed that it significantly reduced inflammation in a murine model of colitis. Moreover, ongoing clinical trials are investigating its safety and efficacy in treating various conditions, including chronic inflammatory disorders and solid tumors.

Mechanisms of Action: The biological activities of 2-(2-Fluoro-5-methylphenyl)isonicotinic acid are attributed to its ability to modulate multiple signaling pathways. It has been shown to inhibit nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammation and immune responses. Additionally, it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. These mechanisms contribute to its broad-spectrum therapeutic potential.

Safety and Toxicity Profiles: Despite its promising therapeutic effects, the safety profile of 2-(2-Fluoro-5-methylphenyl)isonicotinic acid must be carefully evaluated before clinical use. Preclinical toxicity studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-(2-Fluoro-5-methylphenyl)isonicotinic acid holds great promise for advancing our understanding of its biological activities and therapeutic applications. Future studies should focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring new delivery methods to improve its clinical efficacy. Additionally, identifying novel targets and mechanisms of action will be crucial for developing more effective treatments for inflammatory diseases and cancer.